N-(2,6-dimethylphenyl)-2-(methylthio)benzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H17NOS/c1-11-7-6-8-12(2)15(11)17-16(18)13-9-4-5-10-14(13)19-3/h4-10H,1-3H3,(H,17,18)
• InChI Key: KFJOXKURXCUJSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CC=C2SC
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol
• Solubility: 22.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,6-dimethylphenyl)-2-(methylthio)benzamide, also known as DMMDA, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the phenethylamine family, which includes many compounds with psychoactive properties. DMMDA has been found to have a unique mechanism of action that makes it an interesting subject for further study.

Mechanism of Action

N-(2,6-dimethylphenyl)-2-(methylthio)benzamide works by activating serotonin receptors in the brain, particularly the 5-HT2A receptor. This receptor is involved in a variety of physiological and biochemical processes, including the regulation of mood, cognition, and behavior. This compound has been found to bind to this receptor with high affinity, which may explain its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, which may explain its mood-enhancing effects. It has also been found to alter the activity of certain brain regions, particularly those involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-(methylthio)benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a unique mechanism of action that makes it an interesting subject for further study. However, there are also some limitations to its use in lab experiments. It is a psychoactive compound that can have unpredictable effects on behavior, which may complicate experimental results. Additionally, it is a controlled substance that requires specialized permits and licenses for use in research.

Future Directions

There are several future directions for research on N-(2,6-dimethylphenyl)-2-(methylthio)benzamide. One area of interest is the development of new drugs based on its structure and mechanism of action. This compound has been found to have a unique binding profile that may make it a useful starting point for the development of new drugs. Another area of interest is the study of its effects on the brain and behavior. This compound has been found to have a variety of effects on the brain, and further research may help to clarify its role in the regulation of mood, cognition, and behavior. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in light of its psychoactive properties.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-(methylthio)benzamide can be synthesized using a variety of methods, including the reaction of 2,6-dimethylaniline with methyl iodide followed by reaction with thioanisole. Other methods involve the use of palladium-catalyzed coupling reactions or the use of Grignard reagents. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(methylthio)benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a unique mechanism of action that involves the activation of serotonin receptors in the brain. This mechanism of action has been linked to a variety of physiological and biochemical effects, including changes in mood, cognition, and behavior.